![molecular formula C18H20N4O B2567407 2-(1H-indol-3-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide CAS No. 2034340-60-6](/img/structure/B2567407.png)
2-(1H-indol-3-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide
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Overview
Description
The compound “2-(1H-indol-3-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide” is a complex organic molecule. It contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. It also contains a tetrahydropyrazolo[1,5-a]pyridine group, which is a tricyclic structure with nitrogen atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the indole and tetrahydropyrazolo[1,5-a]pyridine moieties, followed by their coupling . The exact methods would depend on the specific substituents and conditions .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the indole and tetrahydropyrazolo[1,5-a]pyridine groups suggests a polycyclic structure with multiple rings .Chemical Reactions Analysis
The reactivity of this compound would be expected to be influenced by the presence of the indole and tetrahydropyrazolo[1,5-a]pyridine groups. These groups could potentially undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the indole and pyrazolo[1,5-a]pyridine groups could potentially result in the formation of hydrogen bonds, influencing its solubility and reactivity .Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research has shown that pyrazole-acetamide derivatives can be synthesized and utilized to create coordination complexes with metals such as Co(II) and Cu(II). These complexes have been analyzed for their structure and evaluated for antioxidant activity through various in vitro assays, demonstrating significant antioxidant properties. This research underscores the potential of such compounds in developing antioxidant agents and exploring their chemical behavior in coordination chemistry (Chkirate et al., 2019).
Alzheimer's Disease Therapy
Compounds incorporating the pyrazolo[3,4-b]pyridine moiety have been studied for their role as selective and potent acetylcholinesterase (AChE) inhibitors and amyloid β aggregation inhibitors, suggesting a multifunctional therapeutic approach against Alzheimer's disease. The synthesized compounds showed promising results in inhibiting AChE activity and Aβ aggregation, highlighting their potential in Alzheimer's disease treatment strategies (Umar et al., 2019).
Antimicrobial and Insecticidal Activities
Novel indole derivatives have been synthesized and evaluated for their antimicrobial activities against various microbial strains. Additionally, some compounds have been assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. These studies reveal the potential of such chemical structures in developing new antimicrobial and insecticidal agents, contributing to agricultural and pharmaceutical applications (Anekal & Biradar, 2012; Fadda et al., 2017).
Anticancer Activity
Research into heterocyclic compounds, including those with coumarin moieties, has identified certain molecules with high levels of antimitotic activity, particularly against Non-Small Cell Lung Cancer cell lines. These findings highlight the potential of heterocyclic compounds in the development of new anticancer therapies (Galayev et al., 2015).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(1H-indol-3-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O/c23-18(9-13-10-19-16-6-2-1-5-15(13)16)20-11-14-12-21-22-8-4-3-7-17(14)22/h1-2,5-6,10,12,19H,3-4,7-9,11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJYXBZCSTVSNKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)CNC(=O)CC3=CNC4=CC=CC=C43)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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